Cas no 1630907-03-7 (5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide)

• Product Name: 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide
• CAS No: 1630907-03-7
• MF: C₅H₈Br₂N₂
• MW: 255.938419342041
• MDL: MFCD27987125
• CID: 2093728
• PubChem ID: 91667922
• Update Time: 2025-11-02

5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide
• 5-bromo-1,3-dimethylpyrazole hydrobromide
• 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide, AldrichCPR
• 1630907-03-7
• AKOS025146565
• CS-0050657
• 1H-Pyrazole, 5-bromo-1,3-dimethyl-, hydrobromide (1:1)
• 5-Bromo-1,3-dimethyl-1H-pyrazolehydrobromide
• 5-bromo-1,3-dimethylpyrazole;hydrobromide
• AS-34112
• 5-Bromo-1,3-dimethyl-1H-pyrazole HBr
• PB47174

• MDL： MFCD27987125
• Inchi： 1S/C5H7BrN2.BrH/c1-4-3-5(6)8(2)7-4;/h3H,1-2H3;1H
• InChI Key： GZYIXMGVPCLVBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=NN1C.Br

Computed Properties

• Exact Mass: 255.90337g/mol
• Monoisotopic Mass: 253.90542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide

5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide (CAS No. 1630907-03-7): A Comprehensive Overview

5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide (CAS No. 1630907-03-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, combining a brominated pyrazole core with a hydrobromide salt form. The compound's versatility makes it valuable for various applications, particularly in drug discovery and material science.

The growing interest in 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide stems from its potential as a building block for more complex molecules. Researchers are particularly intrigued by its role in developing small molecule inhibitors and biologically active compounds. Recent trends in medicinal chemistry have highlighted the importance of such halogenated pyrazoles in creating targeted therapies, especially in oncology and anti-inflammatory treatments.

From a chemical perspective, 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide exhibits interesting properties that make it suitable for various synthetic applications. The presence of both bromine atoms and the hydrobromide salt enhances its reactivity in certain chemical transformations. This has led to its increasing use in cross-coupling reactions, a topic that has seen substantial growth in organic chemistry publications over the past five years.

The compound's stability under various conditions makes it particularly useful in high-throughput screening applications. Many pharmaceutical companies are now incorporating 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide into their compound libraries for drug discovery programs. Its molecular weight of 240.93 g/mol and purity specifications (typically >95%) ensure consistent performance in research settings.

Recent advancements in green chemistry have also brought attention to derivatives like 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide. Researchers are exploring more sustainable methods for synthesizing and utilizing such compounds, aligning with the global push for environmentally friendly chemical processes. This aspect has become particularly relevant as industries seek to reduce their environmental footprint while maintaining research efficiency.

The analytical characterization of 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's structure and purity, which are crucial for research applications. The development of advanced analytical techniques has significantly improved the quality control processes for such specialized chemicals.

In the context of intellectual property, several patents have emerged featuring 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide as a key intermediate. This reflects the compound's growing importance in proprietary research and development. The pharmaceutical industry's continuous search for novel drug candidates has created sustained demand for high-quality pyrazole derivatives like this one.

Storage and handling of 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide require standard laboratory precautions. The compound is typically supplied as a crystalline solid and should be stored in cool, dry conditions. Proper handling procedures ensure its stability and longevity for research purposes, maintaining its chemical integrity over time.

The global market for specialized chemical intermediates like 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide has shown steady growth. This trend is driven by increasing R&D investments in the pharmaceutical sector and the expansion of contract research organizations. Market analysts predict continued demand for such building blocks as drug discovery approaches become more sophisticated.

Looking ahead, 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide is poised to play a significant role in emerging areas of chemical research. Its applications in medicinal chemistry, material science, and catalysis continue to expand as researchers uncover new synthetic pathways and biological activities. The compound represents an excellent example of how simple heterocyclic structures can serve as foundations for complex scientific advancements.

For researchers considering 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide for their projects, it's important to consult recent literature and supplier specifications. The compound's performance can vary based on purity and storage conditions, so working with reputable suppliers ensures optimal results. Many scientific publications have documented successful applications of this compound in various synthetic routes.

The development of 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide derivatives has opened new possibilities in structure-activity relationship studies. Medicinal chemists are particularly interested in how modifications to this core structure can influence biological activity. This approach has led to several promising leads in various therapeutic areas, demonstrating the compound's versatility.

In conclusion, 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide (CAS No. 1630907-03-7) represents a valuable tool for modern chemical research. Its combination of stability, reactivity, and synthetic utility makes it indispensable for many applications. As scientific understanding of heterocyclic compounds continues to grow, so too will the importance of specialized building blocks like this pyrazole derivative in advancing chemical science and drug discovery.